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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for conducting efficacy trials of Silthiofam, a

fungicide primarily used for the control of take-all disease in cereals and with potential

applications for turfgrass.

Introduction to Silthiofam
Silthiofam is a thiophene amide fungicide effective against the soil-borne fungus

Gaeumannomyces graminis, the causal agent of take-all disease.[1] Its primary application is

as a seed treatment for cereals such as wheat and barley.[2] The mode of action of Silthiofam
is the inhibition of fungal respiration, leading to a disruption of ATP production.[2] While the

Fungicide Resistance Action Committee (FRAC) places Silthiofam in Group 39, characterized

by an unknown mode of action, evidence suggests it acts as a succinate dehydrogenase

inhibitor (SDHI) at Complex II of the mitochondrial electron transport chain.[3][4]

Data Presentation: Efficacy of Silthiofam on Winter
Wheat
The following table summarizes quantitative data from an efficacy trial of Silthiofam seed

treatment on winter wheat naturally infected with Gaeumannomyces graminis.
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Treatment
Application
Rate

Mean Yield
(t/ha)

Yield Increase
over Control
(t/ha)

Disease
Severity Index

Untreated

Control
N/A 7.88 N/A High

Silthiofam
25g a.i./100kg

seed
8.94 1.06 Low

Experimental Protocols
Inoculum Preparation of Gaeumannomyces graminis for
Turfgrass Trials
This protocol describes the preparation of Gaeumannomyces graminis var. avenae inoculum

for establishing uniform disease pressure in turfgrass efficacy trials.

Materials:

Pure culture of Gaeumannomyces graminis var. avenae

Rye or oat grains

Autoclavable bags or flasks

Sterile distilled water

Incubator

Procedure:

Grain Sterilization: Place rye or oat grains in autoclavable bags or flasks and add water until

the grains are moist but not saturated. Autoclave at 121°C for 60 minutes. Allow to cool and

repeat the autoclaving process 24 hours later to ensure sterility.

Inoculation: Aseptically introduce agar plugs of an actively growing G. graminis culture into

the sterilized grain.
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Incubation: Incubate the inoculated grain at 20-25°C in the dark for 2-4 weeks, or until the

grain is fully colonized by the fungus. Shake the bags or flasks periodically to ensure even

colonization.

Inoculum Application: Once fully colonized, the grain inoculum is ready for application to the

turfgrass plots. The inoculum can be spread evenly over the turf surface and lightly watered

in to move it into the thatch and soil layer.

Silthiofam Efficacy Trial on Turfgrass (Prophetic
Protocol)
This protocol outlines a method for evaluating the efficacy of Silthiofam for the control of take-

all patch on creeping bentgrass (Agrostis stolonifera).

Experimental Design:

Design: Randomized Complete Block Design (RCBD) with four replications.

Plot Size: 1m x 2m plots with a 0.5m buffer between plots.

Turfgrass Species: Creeping bentgrass maintained at a putting green height of 3-4 mm.

Treatments:

Untreated Control

Silthiofam (formulated as a suspension concentrate) at three different application rates

(e.g., low, medium, high).

Positive Control (a commercially available fungicide known to be effective against take-all

patch).

Procedure:

Site Selection and Preparation: Select a uniform area of creeping bentgrass with good

drainage. Mow the area to the desired height and remove clippings.
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Inoculation: Apply the prepared G. graminis inoculum evenly across all plots to ensure

uniform disease pressure. Water the area lightly to move the inoculum into the root zone.

Fungicide Application:

Apply fungicides preventatively before the onset of visible symptoms, or curatively after

symptoms appear, depending on the trial objectives.

Applications should be made using a calibrated CO2-pressurized sprayer with appropriate

nozzles to ensure uniform coverage.

Apply the treatments in a spray volume of 800-1000 L/ha.

Data Collection:

Disease Severity: Visually assess the percentage of the plot area showing symptoms of

take-all patch on a weekly basis. A rating scale of 0-100% can be used.

Turfgrass Quality: Visually rate the overall quality of the turf on a scale of 1-9 (1 = dead

turf, 9 = excellent turf) weekly.

Phytotoxicity: Observe and record any signs of phytotoxicity (e.g., discoloration, stunting)

on a weekly basis.

Statistical Analysis: Analyze the collected data using Analysis of Variance (ANOVA)

appropriate for an RCBD to determine significant differences between treatments.
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Caption: Experimental workflow for a Silthiofam turfgrass efficacy trial.
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Caption: Proposed mode of action of Silthiofam via inhibition of Complex II.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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